1-(2,2-Dimethyl-propylthio)-4-methyl-benzene

• Molecular Formula: C12H18S
• Molecular Weight: 194.34 g/mol
• IUPAC Name: 1-(2,2-dimethylpropylsulfanyl)-4-methylbenzene
• InChI: InChI=1S/C12H18S/c1-10-5-7-11(8-6-10)13-9-12(2,3)4/h5-8H,9H2,1-4H3
• InChI Key: GIDDNJZMXVWHIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(C)(C)C

Description

1-(2,2-Dimethyl-propylthio)-4-methyl-benzene is a useful research compound. Its molecular formula is C12H18S and its molecular weight is 194.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 4-methyl-benzenethiol (1.5 g, 12.08 mmol) in anhydrous DMF (6 mL). Cool the solution to 0° C., add sodium hydride (435 mg, 17.21 mmol, 95%) and stir the mixture under nitrogen atmosphere for 15 mm. Add 1-iodo-2,2-dimethylpropane (1.93 mL, 14.5 mmol), stir the mixture for 1 h at 0° C., warm to room temperature and stir overnight. Add water and extract the aqueous phase twice with EtOAc. Wash the combined organic extracts twice with iced-water, dry over Na2SO4, filter and concentrate in vacuo to give the desired intermediate (1.476 g, 63% yield).